1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol
Overview
Description
1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol, or 1-TBPP, is an organic compound belonging to the group of piperidines, which are heterocyclic compounds containing a five-membered ring of atoms with four carbon atoms and one nitrogen atom. 1-TBPP is a versatile compound that can be used in a variety of scientific research applications, including as a synthetic intermediate, a biochemical reagent, and a pharmacological agent. In
Scientific Research Applications
Synthesis and Reactivity
Research has shown the development of powerful metal-free reagents for the conversion of thioglycosides to glycosyl triflates, facilitating the formation of diverse glycosidic linkages. For example, the combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride, in the presence of 2,4,6-tri-tert-butylpyrimidine, has been used for the activation of thioglycosides, indicating the utility of tert-butylpyrimidine derivatives in synthetic chemistry (Crich & Smith, 2001).
Pharmacological Potential
Compounds containing the tert-butylpyrimidin structure have been evaluated for their pharmacological potential. For instance, structure-activity relationship (SAR) studies on a series of 2-aminopyrimidines as ligands for the histamine H4 receptor demonstrated the optimization of potency and led to the identification of compounds with anti-inflammatory and antinociceptive activities, highlighting the therapeutic relevance of such structures (Altenbach et al., 2008).
Catalyst Development
Research on catalysis has benefited from the properties of compounds related to "1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol". For example, cis-2,6-Bis-(methanolate)-piperidine oxovanadium(V) complexes have been used as catalysts for oxidative cyclization, demonstrating the utility of piperidine derivatives in the development of new catalytic processes (Dönges et al., 2014).
Molecular Docking and SAR Analysis
Molecular docking and SAR analysis of pyrimidine-piperazine-chromene and -quinoline conjugates have been conducted to evaluate their binding affinity against human breast cancer cell lines, indicating the potential of piperazine and pyrimidine derivatives in cancer research (Parveen et al., 2017).
properties
IUPAC Name |
1-(6-tert-butylpyrimidin-4-yl)piperidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O/c1-13(2,3)11-7-12(15-9-14-11)16-6-4-5-10(17)8-16/h7,9-10,17H,4-6,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWBXLSWTVGUUOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NC=N1)N2CCCC(C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-ethyl-N-[(1-fluorocyclopentyl)methyl]aniline](/img/structure/B1485844.png)
![1-[(3R,4S)-4-fluorooxolan-3-yl]-1,4-diazepane](/img/structure/B1485846.png)
![2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid](/img/structure/B1485847.png)
![1-[6-(Difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine](/img/structure/B1485849.png)
![[(1-Fluorocyclopentyl)methyl][3-(propan-2-yloxy)propyl]amine](/img/structure/B1485855.png)
